Tert-butyl 3-oxo-decahydropyrido[3,4-b]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 3-oxo-2,4,4a,5,6,7,8,8a-octahydropyrido[3,4-b]pyrazine-1-carboxylate
• InChI: InChI=1S/C12H21N3O3/c1-12(2,3)18-11(17)15-7-10(16)14-8-6-13-5-4-9(8)15/h8-9,13H,4-7H2,1-3H3,(H,14,16)
• InChI Key: SHYRWTGDWRQYRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)NC2C1CCNC2
• Molecular Formula: C12H21N3O3
• Molecular Weight: 255.31 g/mol

Description

Tert-butyl 3-oxo-decahydropyrido[3,4-b]piperazine-1-carboxylate is commonly used as an intermediate or protecting group in organic synthesis. It can be used to synthesize amino acids, peptides, and other organic molecules. As a protecting group, it can prevent the reaction of amino groups in the molecule and protect other functional groups to be reacted.

Synthesis Analysis

The synthesis of this compound involves the reaction of 3-oxopiperazine with Boc2O (tert-butoxycarbonyl) to generate 1-Boc-3-oxopiperazine. The product is then purified by filtration or crystallization.

Molecular Structure Analysis

The molecular structure of this compound has been confirmed by single crystal X-ray diffraction analysis. The molecule adopts a linear shape with the ethyl acetate moiety adopting a fully extended conformation.

Chemical Reactions Analysis

This compound undergoes Buchwald-Hartwig amination with various aryl halides to form corresponding amine derivatives. It can be used to synthesize monosubstituted piperazine intermediates of many bioactive molecules and piperazine containing drug substances.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 255.32. The compound is soluble in organic solvents such as ethanol and dimethyl ether, and insoluble in water.

Safety and Hazards

Tert-butyl 3-oxo-decahydropyrido[3,4-b]piperazine-1-carboxylate has low toxicity, but direct contact with skin and eyes should still be avoided. Personal protective equipment such as gloves and goggles should be used during handling and storage. It should be operated in a well-ventilated area to avoid inhaling its dust or vapor.

Future Directions

Tert-butyl 3-oxo-decahydropyrido[3,4-b]piperazine-1-carboxylate serves as a useful building block/intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These derived compounds have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities. Therefore, the future directions of this compound could involve further exploration of its potential applications in the field of drug discovery.